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Compound of Interest

Compound Name: 5-O-DMT-N2-DMF-dG

Cat. No.: B10831343

Researchers and drug development professionals working with the phosphoramidite 5'-O-DMT-
N2-DMF-dG must adhere to stringent safety protocols to ensure personal safety and maintain
the integrity of their experiments. This guide provides essential, immediate safety and logistical
information, including detailed operational and disposal plans for this chemical.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 5'-O-DMT-
N2-DMF-dG to prevent exposure. The recommended PPE is outlined in the table below.
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PPE Category Item Specifications

Use equipment tested and
approved under government
standards such as NIOSH
(US) or EN 166 (EU).[1]

Eye/Face Protection Safety Goggles/Glasses

Recommended when there is

Face Shield
a splash hazard.[1]
Handle with chemical-
impermeable gloves (e.qg.,
) ] nitrile). Inspect gloves prior to
Skin Protection Gloves

use and dispose of

contaminated gloves properly.

[1]

A laboratory coat must be
Laboratory Coat
worn.[1]

) ) ] Use if ventilation is inadequate
Respiratory Protection NIOSH-approved Respirator .
or dust is generated.[1]

Operational Plan: From Receipt to Disposal

A systematic approach to handling 5'-O-DMT-N2-DMF-dG is crucial for safety and
experimental success.

1. Receiving and Storage:
» Upon receipt, inspect the container for any damage.
o Store the compound in a tightly sealed container in a dry and well-ventilated area.[1][2]

e The recommended storage temperature is between -20°C and -80°C to ensure stability.[3][4]
Protect from moisture, light, and heat.[3]

2. Handling and Use:
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e All handling of 5'-O-DMT-N2-DMF-dG should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[2]

» Avoid the formation of dust and aerosols.[2]
e Do not eat, drink, or smoke in the handling area.[1][2]
e Wash hands thoroughly after handling the compound.[1][2]

» Given that phosphoramidites are sensitive to moisture, ensure all reagents and solvents are
anhydrous.[2]

3. Spill Management:
 In case of a spill, avoid dust formation.[2]
e Ensure adequate ventilation and remove all sources of ignition.[2]

o Use personal protective equipment, including chemical-impermeable gloves, during cleanup.

[2]
o Collect the spilled material in a closed container for disposal.
4. Disposal Plan:

» Dispose of unused 5'-O-DMT-N2-DMF-dG and any contaminated materials as hazardous
chemical waste.

» Follow all local, state, and federal regulations for hazardous waste disposal.

e Do not allow the product to enter drains.

Emergency First Aid Procedures

In the event of exposure, follow these first aid measures immediately:
 Inhalation: Move the person to fresh air. If symptoms occur, get medical attention.

o Skin Contact: Wash the affected area with soap and water.[5]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[5] Seek
medical attention.[5][6]

¢ Ingestion: Rinse the mouth with water.[5] Do not induce vomiting. Consult a physician.[5][6]

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling and disposal of 5'-
O-DMT-N2-DMF-dG.
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Caption: Workflow for handling 5'-O-DMT-N2-DMF-dG.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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